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Compound of Interest

Compound Name: Hex-5-ynehydrazide

Cat. No.: B2558126

Hex-5-ynehydrazide: An In-depth Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and potential applications of Hex-5-ynehydrazide. Due to the limited availability of direct
experimental data for this specific compound, this guide incorporates predicted data based on
established chemical principles and information from structurally related molecules.

Core Chemical Profile

Hex-5-ynehydrazide is a bifunctional organic molecule possessing a terminal alkyne and a
hydrazide group. This unique combination makes it a valuable building block in synthetic
chemistry and a compound of interest for medicinal chemistry research. The terminal alkyne
facilitates covalent modification through reactions like click chemistry, while the hydrazide
moiety is a known pharmacophore found in numerous biologically active compounds.[1][2]

Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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